Cas no 2248215-86-1 ((2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid)

• Product Name: (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid
• CAS No: 2248215-86-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5903938
• PubChem ID: 137940425
• Update Time: 2025-08-03

(2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505592
• (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid
• 2248215-86-1

• Inchi： 1S/C11H12O3/c1-7(11(12)13)10-9-5-3-2-4-8(9)6-14-10/h2-5,7,10H,6H2,1H3,(H,12,13)/t7-,10?/m1/s1
• InChI Key： AOGMXEZBXULWMP-PVSHWOEXSA-N
• SMILES： O1CC2C=CC=CC=2C1[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid

Comprehensive Overview of (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid (CAS No. 2248215-86-1)

The compound (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid (CAS No. 2248215-86-1) is a chiral organic molecule featuring a benzofuran core linked to a propanoic acid moiety. Its unique structure has garnered significant interest in pharmaceutical and material science research due to its potential applications in drug development and functional materials. The R-enantiomer configuration is particularly noteworthy, as it often exhibits distinct biological activity compared to its S-enantiomer counterpart.

Recent studies highlight the growing demand for chiral building blocks like (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid in asymmetric synthesis. Researchers are actively exploring its role in designing small-molecule inhibitors and biologically active compounds. The benzofuran scaffold, a key structural element, is known for its presence in numerous natural products and FDA-approved drugs, making this compound a valuable target for medicinal chemistry applications.

From a synthetic chemistry perspective, the preparation of 2248215-86-1 typically involves stereoselective synthesis methods to ensure high enantiomeric purity. Advanced techniques such as asymmetric catalysis and enzymatic resolution are frequently employed to obtain the desired R-configuration. The compound's carboxylic acid functionality provides an excellent handle for further derivatization, enabling the creation of diverse amide or ester derivatives for structure-activity relationship studies.

In the context of current research trends, (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid has been investigated for its potential in addressing modern healthcare challenges. Its structural features suggest possible applications in developing treatments for chronic inflammation and neurodegenerative disorders, areas of intense focus in pharmaceutical research. The compound's ability to potentially modulate enzyme activity and receptor binding makes it particularly interesting for targeted therapy development.

The physicochemical properties of CAS 2248215-86-1 contribute to its research utility. With moderate lipophilicity and the presence of both hydrogen bond donor and acceptor sites, the compound demonstrates favorable characteristics for drug-like molecules. These properties are carefully considered in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling during early-stage drug discovery processes.

Quality control aspects of (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid production emphasize the importance of rigorous chiral purity assessment. Analytical methods such as chiral HPLC and optical rotation measurements are essential for verifying the compound's stereochemical integrity. The pharmaceutical industry maintains strict standards for such chiral intermediates, as even minor enantiomeric impurities can significantly impact biological activity.

Emerging applications of this compound extend beyond pharmaceuticals. Materials science researchers are examining its potential in creating functional polymers and liquid crystals. The benzofuran moiety's electronic properties make it attractive for developing organic electronic materials, particularly in optoelectronic devices. This interdisciplinary potential highlights the compound's versatility across multiple research domains.

From a commercial perspective, the global market for specialized chiral compounds like 2248215-86-1 continues to expand. Pharmaceutical companies and research institutions seek reliable suppliers capable of providing high-quality material with consistent enantiomeric excess. The compound's patent status and regulatory considerations remain important factors for potential commercial applications and development pathways.

Future research directions for (2R)-2-(1,3-Dihydro-2-benzofuran-1-yl)propanoic acid may explore its incorporation into bioconjugates or prodrug systems. The scientific community continues to investigate novel synthetic routes to improve yield and stereoselectivity, while computational chemists employ molecular modeling techniques to predict its interactions with biological targets. These multidisciplinary approaches promise to unlock the full potential of this intriguing chiral molecule.